Diethyl 2-((4-(methoxycarbonyl)thiophen-3-yl)amino)but-2-enedioate
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Description
Diethyl 2-((4-(methoxycarbonyl)thiophen-3-yl)amino)but-2-enedioate is a useful research compound. Its molecular formula is C14H17NO6S and its molecular weight is 327.35. The purity is usually 95%.
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Scientific Research Applications
1. Corrosion Inhibition
Diethyl 2-((4-(methoxycarbonyl)thiophen-3-yl)amino)but-2-enedioate and similar compounds have been explored as corrosion inhibitors. Studies show that certain derivatives, such as α-aminophosphonates, significantly inhibit mild steel corrosion in acidic environments, making them useful in industrial processes like steel pickling (Gupta et al., 2017).
2. Synthesis of Heterocyclic Compounds
This chemical is used in synthesizing various heterocyclic compounds, which have potential applications in pharmaceuticals and materials science. For instance, transformations involving compounds like diethyl 2-[(dimethylamino)methylene]-3-oxopentanedioate have led to the creation of pyridine and pyrimidine derivatives, which are structurally similar and relevant in medicinal chemistry (Zupančič et al., 2009).
3. Antimicrobial and Antinociceptive Activities
Some derivatives of this compound have shown promising antimicrobial and antinociceptive (pain-relieving) activities. Studies have demonstrated that certain thiophene derivatives exhibit significant biological activities, including antimicrobial effects against various microorganisms (Shipilovskikh et al., 2020).
4. Optical Applications
Derivatives of this compound have also found applications in the field of optics, particularly in enhancing nonlinear optical limiting, which is crucial for protecting optical sensors and human eyes from intense light sources (Anandan et al., 2018).
Properties
IUPAC Name |
diethyl (E)-2-[(4-methoxycarbonylthiophen-3-yl)amino]but-2-enedioate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO6S/c1-4-20-12(16)6-10(14(18)21-5-2)15-11-8-22-7-9(11)13(17)19-3/h6-8,15H,4-5H2,1-3H3/b10-6+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJWNHUSQPKHOIB-UXBLZVDNSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C=C(C(=O)OCC)NC1=CSC=C1C(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)/C=C(\C(=O)OCC)/NC1=CSC=C1C(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.